Cas no 1482633-85-1 (1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 1482633-85-1
• MF: C₁₁H₁₁FO₃S
• MW: 242.266645669937
• CID: 6576742
• PubChem ID: 66071151
• Update Time: 2025-06-15

1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153800
• 1-[(4-fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid
• AKOS015413862
• 1482633-85-1
• 1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid

• Inchi： 1S/C11H11FO3S/c12-7-1-3-9(4-2-7)16-11(10(14)15)5-8(13)6-11/h1-4,8,13H,5-6H2,(H,14,15)
• InChI Key： STUYRXSBCFFKKB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 242.04129354g/mol
• Monoisotopic Mass: 242.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.8Ų

Additional information on 1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid

Introduction to 1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic Acid (CAS No. 1482633-85-1)

1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid, identified by its CAS number 1482633-85-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclobutane core functionalized with both sulfanyl and hydroxyl groups, alongside a carboxylic acid moiety. The presence of a 4-fluorophenyl substituent introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The chemical structure of 1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid exhibits a balance of hydrophilic and lipophilic characteristics, which is often critical for drug-like properties such as solubility, bioavailability, and metabolic stability. The cyclobutane ring itself provides rigidity to the molecule, which can be advantageous in binding to biological targets with high specificity. This structural motif has been widely explored in medicinal chemistry due to its ability to mimic more complex cyclic scaffolds while maintaining synthetic accessibility.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and improved binding affinities. The 4-fluorophenyl group in 1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid contributes to these properties by influencing electronic distributions and steric interactions. This has led to its investigation in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The sulfanyl group further enhances the compound's potential by providing a site for further derivatization, allowing for the creation of analogs with tailored biological activities.

The hydroxyl group at the 3-position of the cyclobutane ring adds another layer of functional diversity. Hydroxyl-containing compounds are well-known for their role in biological processes and have been extensively studied for their pharmacological effects. The combination of a hydroxyl group with a carboxylic acid moiety suggests potential applications in drug design, particularly in the development of protease inhibitors or other enzyme-targeting agents. The carboxylic acid group can also serve as a site for salt formation, which is commonly employed to improve the pharmacokinetic properties of active pharmaceutical ingredients.

The synthesis of 1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-fluorophenyl sulfanyl group typically requires sophisticated coupling reactions, such as Suzuki or Stille couplings, which are well-established in organic synthesis but can be challenging to scale up for industrial production. Despite these challenges, the growing demand for fluorinated compounds has driven advancements in synthetic methodologies, making processes more efficient and cost-effective.

In academic research, 1-[(4-Fluorophenyl)sulfanyl]-3-hydroxycyclobutane-1-carboxylic acid has been used as a building block for more complex molecules. Its structural features have been leveraged to develop novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have explored its potential as an antagonist of certain G protein-coupled receptors (GPCRs), where the combination of sulfanyl and hydroxyl groups plays a crucial role in modulating receptor activity. These investigations highlight the compound's versatility and its potential as a starting point for drug discovery programs.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Preclinical studies have begun to uncover its biological activity, revealing promising results in models of inflammation and pain management. The ability of 1-[(< strong >4-Fluorophenyl)< strong >sulfanyl strong >]-< strong >3-hydroxycyclobutane-1-carboxylic acid strong > to interact with biological targets in a selective manner makes it an attractive candidate for further development into a clinical candidate. Additionally, its structural features may contribute to reduced side effects compared to existing treatments, which is always a priority in drug development.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 1-[(< strong >4-Fluorophenyl)< strong >sulfanyl strong >]-< strong >3-hydroxycyclobutane-1-carboxylic acid strong > both in vitro and in silico. These tools have enabled researchers to predict binding affinities, optimize lead structures, and design new derivatives with improved properties. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and increase the likelihood of success in clinical trials. This interdisciplinary approach is particularly valuable when dealing with complex molecules like 1-[(< strong >4-Fluorophenyl)< strong >sulfanyl strong >]-< strong >3-hydroxycyclobutane-1-carboxylic acid strong > p > < p > As research continues to evolve，the applications of 1-[ (< b >4-Fluorophenyl ) < b >sulfanyl ] - < b >3-hydroxycyclobutane - 1 - carboxylic acid